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Compound of Interest

Compound Name: Calcium perchlorate tetrahydrate

Cat. No.: B1144368

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the crystal structure of calcium
perchlorate tetrahydrate (Ca(ClO4)2:4H20). The information is compiled from peer-reviewed
crystallographic studies to assist researchers and professionals in understanding the solid-
state properties of this compound.

Core Crystallographic Data

The crystal structure of calcium perchlorate tetrahydrate has been determined by single-
crystal X-ray diffraction. The compound crystallizes in a triclinic system. Key crystallographic
data are summarized in the table below for clear comparison and reference.
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Parameter Value
Chemical Formula Ca(Cl0O4)2-4H20
Molecular Weight 311.04 g/mol
Crystal System Triclinic
Space Group P-1

a 5.4886 (11) A
b 7.8518 (15) A
C 11.574 (2) A
a 90.00°

B 90.00°

Y 90.00°
Temperature 200K

Data sourced from Hennings, Schmidt, & Voigt (2014).[1][2][3]

Structural Elucidation

The crystal structure of calcium perchlorate tetrahydrate consists of a central calcium (Ca2*)
cation, two perchlorate (ClO4™) anions, and four water (H20) molecules.[4][5] The Ca?* cation
is eightfold coordinated in a distorted square-antiprismatic geometry.[1][2][3][6] The
coordination sphere of the calcium ion is comprised of four oxygen atoms from four of the water
molecules and four oxygen atoms from four different perchlorate tetrahedra.[1][2][3]

These coordinated polyhedra form chains parallel to the [01-1] direction by sharing corners of
the ClOa4 tetrahedra.[1][2][3] The structure is further stabilized by a three-dimensional network
of O—H---O hydrogen bonds between the water molecules and the perchlorate groups.[2][3][7]

The Ca—O bond lengths involving the water molecules are in the range of 2.3284 (17) to
2.4153 (16) A.[1] The Ca—O bond lengths to the oxygen atoms of the perchlorate anions are
longer, ranging from 2.5417 (16) to 2.5695 (17) A.[1]
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Experimental Protocols

Crystallization: Calcium perchlorate tetrahydrate crystals were grown from an aqueous
solution containing 62.95 wt% Ca(CIlOa)2. The crystallization was induced by cooling the
solution to 273 K (0 °C) over a period of one day.[7]

X-ray Diffraction Data Collection and Structure Refinement: The crystallographic data were
collected at a temperature of 200 K.[1] The positions of the hydrogen atoms were determined
from difference Fourier maps. During the refinement process, distance restraints were applied
to the water molecules, with O—H and H—H distances of 0.82 (1) A and 1.32 (1) A,

respectively.[2]

Visualizations

The following diagram illustrates the coordination environment of the calcium ion in the crystal

lattice of calcium perchlorate tetrahydrate.

Calcium lor] Coordination

Coordination Bond Coprdination Bond Coordination Bond Coordination Bond Coordination Bond Toordination Bond Coordination Bond Coordination Bond

Water Molecules Perchlorate Anions

Click to download full resolution via product page

Caption: Coordination of the Ca?* ion with water and perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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